Cas no 100825-43-2 (Pentadecanoic acid, 4-nitrophenyl ester)

• Product Name: Pentadecanoic acid, 4-nitrophenyl ester
• CAS No: 100825-43-2
• MF: C₂₁H₃₃NO₄
• MW: 363.491026639938
• CID: 1127231
• PubChem ID: 71332424
• Update Time: 2025-04-20

Pentadecanoic acid, 4-nitrophenyl ester Chemical and Physical Properties

Names and Identifiers

• Pentadecanoic acid, 4-nitrophenyl ester
• (4-nitrophenyl) pentadecanoate
• DTXSID80760872
• 4-NITROPHENYL PENTADECANOATE
• 100825-43-2

• Inchi： 1S/C21H33NO4/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-21(23)26-20-17-15-19(16-18-20)22(24)25/h15-18H,2-14H2,1H3
• InChI Key： HZEBRHPDHWBCMM-UHFFFAOYSA-N
• SMILES： O(C1C=CC(=CC=1)[N+](=O)[O-])C(CCCCCCCCCCCCCC)=O

Computed Properties

• Exact Mass: 363.24109
• Monoisotopic Mass: 363.24095853g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 15
• Complexity: 373
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 8.3
• Topological Polar Surface Area: 72.1Ų

Experimental Properties

• PSA: 69.44